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Compound of Interest

Compound Name: 1-Bromo-2-propanol

Cat. No.: B008343

Physical Properties of 1-Bromo-2-propanol: A
Technical Guide

This guide provides a detailed overview of the key physical properties of 1-Bromo-2-propanol,
specifically its boiling point and density. The information is intended for researchers, scientists,
and professionals in the field of drug development and chemical synthesis.

Core Physical Properties

1-Bromo-2-propanol is a secondary alcohol and an organobromine compound. Its physical
characteristics are crucial for its handling, application in synthetic routes, and for purification
processes.

Quantitative Data Summary

The following table summarizes the reported values for the boiling point and density of 1-
Bromo-2-propanol from various sources.
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Physical Property Value Conditions Source(s)
Boiling Point 145 - 148 °C @ 760 mmHg [1112]1[3]
293 - 298.4 °F @ 760 mmHg [1]

146.5 °C [4]

Density 1.530 g/mL @ 25 °C [1112][3]
1.5585 glcm3 @ 30 °C (86 °F) [4][5]

Experimental Protocols

The determination of boiling point and density are fundamental experimental procedures in
chemistry for the characterization of liquid compounds.

Determination of Boiling Point (Micro-Reflux Method)

A common and accurate method for determining the boiling point of a liquid when only a small
sample is available is the micro-reflux method.[5]

Apparatus:

Small test tube

Thermometer

Heating block or oil bath

Magnetic stirrer and stir bar (optional, but recommended to prevent bumping)

Clamps and stand
Procedure:

o Approximately 0.5 mL of the liquid sample (1-Bromo-2-propanol) is placed in a small test
tube, and a small magnetic stir bar is added.[5]

e The test tube is securely clamped within a heating block or suspended in an oil bath.
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A thermometer is positioned with its bulb about 1 cm above the surface of the liquid.[5]
The sample is gently heated and stirred.

The temperature is monitored. As the liquid boils, a ring of condensing vapor will become
visible on the walls of the test tube. The thermometer bulb should be at the level of this ring
to ensure an accurate reading of the vapor temperature.[5]

The boiling point is the stable temperature at which the liquid is gently refluxing (boiling and
condensing back into the liquid).[5]

Determination of Density

The density of a liquid can be determined by measuring its mass and volume.[6][7]

Apparatus:

Analytical balance
Graduated cylinder or pycnometer (for higher accuracy)

Pipette

Procedure:

The mass of a clean, dry graduated cylinder or pycnometer is measured using an analytical
balance.

A known volume of 1-Bromo-2-propanol is carefully transferred into the graduated cylinder
or pycnometer using a pipette. The volume is read from the bottom of the meniscus.[6]

The mass of the container with the liquid is measured.

The mass of the liquid is calculated by subtracting the mass of the empty container from the
mass of the container with the liquid.

The density is then calculated using the formula: Density = Mass / Volume.[6][7]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.embibe.com/lab-experiments/determination-density-liquid/
https://m.youtube.com/watch?v=RDbbYmT5Pac
https://www.benchchem.com/product/b008343?utm_src=pdf-body
https://www.embibe.com/lab-experiments/determination-density-liquid/
https://www.embibe.com/lab-experiments/determination-density-liquid/
https://m.youtube.com/watch?v=RDbbYmT5Pac
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Logical Relationship of Physical Properties

The following diagram illustrates the direct relationship between the chemical compound 1-
Bromo-2-propanol and its fundamental physical properties.
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Figure 1. Relationship between 1-Bromo-2-propanol and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 1-Bromo-2-propanol (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008343#physical-properties-of-1-bromo-2-propanol-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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